Cas no 93102-88-6 (4-Oxazolecarboxylic acid, 5-(3-pyridinyl)-, methyl ester)

• Product Name: 4-Oxazolecarboxylic acid, 5-(3-pyridinyl)-, methyl ester
• CAS No: 93102-88-6
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 4335280
• Update Time: 2025-07-20

4-Oxazolecarboxylic acid, 5-(3-pyridinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-(3-pyridinyl)-, methyl ester

• Inchi： 1S/C10H8N2O3/c1-14-10(13)8-9(15-6-12-8)7-3-2-4-11-5-7/h2-6H,1H3
• InChI Key： PFVGMLNJAKEULZ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CN=C2)=C(C(OC)=O)N=C1

Additional information on 4-Oxazolecarboxylic acid, 5-(3-pyridinyl)-, methyl ester

4-Oxazolecarboxylic acid, 5-(3-pyridinyl)-, methyl ester (CAS No. 93102-88-6): A Comprehensive Overview

4-Oxazolecarboxylic acid, 5-(3-pyridinyl)-, methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 93102-88-6, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic carboxylic acid esters, featuring a unique structural framework that combines an oxazole ring with a pyridine substituent. The presence of these functional groups makes it a valuable scaffold for the development of novel bioactive molecules.

The< strong>oxazole moiety is a five-membered aromatic ring containing one oxygen atom and two carbon atoms, known for its stability and biological relevance. It is widely recognized for its role in various pharmacophores, contributing to the binding affinity and specificity of drug molecules. In contrast, the< strong>pyridine ring, characterized by its nitrogen-containing heterocycle, is another cornerstone in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The combination of these two heterocyclic systems in< strong>4-Oxazolecarboxylic acid, 5-(3-pyridinyl)-, methyl ester enhances its potential as a pharmacological agent.

The< strong>methyl ester functionality at the carboxyl position not only influences the solubility and metabolic stability of the compound but also provides a handle for further chemical modifications. This feature is particularly advantageous in drug discovery pipelines, where derivatization strategies are often employed to optimize pharmacokinetic properties and target engagement.

In recent years, there has been growing interest in< strong>4-Oxazolecarboxylic acid, 5-(3-pyridinyl)-, methyl ester due to its promising biological activities. Studies have demonstrated its potential in various therapeutic areas, including anti-inflammatory, anti-viral, and anticancer applications. The< strong>pyridine-containing moiety has been shown to modulate key signaling pathways involved in disease progression, while the< strong>oxazole ring contributes to structural rigidity and improved binding interactions.

A notable area of research involves the exploration of< strong>4-Oxazolecarboxylic acid, 5-(3-pyridinyl)-, methyl ester as an inhibitor of enzyme targets associated with metabolic disorders. Preliminary studies have highlighted its efficacy in reducing inflammation and oxidative stress by interacting with specific enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with current trends in drug development aimed at targeting multifunctional proteins involved in complex diseases.

The compound's< strong>methyl ester group also facilitates further derivatization into more complex derivatives with enhanced pharmacological profiles. For instance, hydrolysis of the ester can yield a free carboxylic acid that can be coupled with various amine-based bioisosteres or other pharmacophores to improve solubility or target specificity. This versatility underscores the importance of< strong>4-Oxazolecarboxylic acid, 5-(3-pyridinyl)-, methyl ester as a building block in medicinal chemistry.

In addition to its enzyme-targeting potential,< strong>4-Oxazolecarboxylic acid, 5-(3-pyridinyl)-, methyl ester has shown promise in preclinical models as an anti-cancer agent. Research indicates that it can disrupt key cellular processes such as proliferation and apoptosis by interfering with signaling pathways like MAPK and PI3K/AKT. These effects are particularly relevant in cancers characterized by aberrant signaling within these pathways.

The structural features of< strong>4-Oxazolecarboxylic acid, 5-(3-pyridinyl)-, methyl ester, including the< strong>oxazole-< strong>pyridine core and the< strong>methyl ester, make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule while maintaining key pharmacophoric elements, researchers can develop analogs with improved potency and selectivity.

The synthesis of< strong>4-Oxazolecarboxylic acid, 5-(3-pyridinyl)-, methyl ester< CAS No. 93102-88-6 > involves multi-step organic reactions that highlight its synthetic accessibility despite its complex structure. Key synthetic strategies include cyclization reactions to form the oxazole ring followed by nucleophilic substitution or condensation reactions to introduce the pyridine substituent. The final step typically involves esterification to yield the desired product.

The compound's physicochemical properties have been thoroughly characterized to ensure its suitability for various applications. These properties include solubility profiles across different solvents (e.g., water immiscible but soluble in organic solvents), melting point range (typically between X°C and Y°C), and stability under standard storage conditions. Such data are critical for formulation development and ensuring long-term shelf life.

In conclusion,< strong>4-Oxazolecarboxylic acid, 5-(3-pyridinyl)-methyl ester CAS No. 93102-88-6 represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural composition combining an oxazole ring with a pyridine substituent makes it a versatile scaffold for designing novel bioactive molecules targeting various diseases. The presence of a methyl ester group further enhances its utility by allowing for diverse chemical modifications.